3-[(2-Amino-benzoyl)-hydrazono]-N-benzo[1,3]dioxol-5-yl-butyramide

• Molecular Formula: C18H18N4O4
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 2-amino-N-[(E)-[4-(1,3-benzodioxol-5-ylamino)-4-oxobutan-2-ylidene]amino]benzamide
• InChI: InChI=1S/C18H18N4O4/c1-11(21-22-18(24)13-4-2-3-5-14(13)19)8-17(23)20-12-6-7-15-16(9-12)26-10-25-15/h2-7,9H,8,10,19H2,1H3,(H,20,23)(H,22,24)/b21-11+
• InChI Key: MGBSYVGOLVTBCY-SRZZPIQSSA-N
• Isomeric SMILES: C/C(=N\NC(=O)C1=CC=CC=C1N)/CC(=O)NC2=CC3=C(C=C2)OCO3
• SMILES: CC(=NNC(=O)C1=CC=CC=C1N)CC(=O)NC2=CC3=C(C=C2)OCO3
• solubility: 46.4 [ug/mL]

Description

2-amino-N-[[4-(1,3-benzodioxol-5-ylamino)-4-oxobutan-2-ylidene]amino]benzamide is an aminobenzoic acid.

Scientific Research Applications

Synthesis and Biological Activities

• Antimicrobial and Antifungal Properties : A study explored the synthesis and biological activities of novel arylazopyrazolones substituted with thiazolyhydrazone, which share structural similarities with the target compound. These compounds demonstrated significant antimicrobial activity against various bacteria and fungi (Shah, 2014).

• Antibacterial and Insecticidal Potential : Another research synthesized pyrimidine linked pyrazole heterocyclics, again structurally similar, and evaluated their insecticidal and antibacterial potential. These compounds showed promising results against specific microorganisms and insects (Deohate & Palaspagar, 2020).

Antiproliferative Activities

• Cancer Cell Inhibition : Compounds structurally related to the target compound, specifically thiazolyl pyrazoline derivatives linked to the benzo[1,3]dioxole moiety, were synthesized and evaluated for their antimicrobial and anti-proliferative activities. Some of these compounds showed promising results as anti-proliferative agents against cancer cells (Mansour et al., 2020).

• Synthesis and Antimicrobial Activity : Novel sulphapiperazine containing arylazopyrazoles, structurally akin to the target compound, were synthesized and characterized, showing significant antimicrobial activity and potential applications in cancer treatment (Shah, Patel, & Patel, 2013).

Structural Analysis and Characterization

• Structural Elucidation : The structural elucidation and Hirshfeld surface analysis of novel pyrazole derivatives, including compounds with the benzo[1,3]dioxol moiety, were conducted. This research aids in understanding the molecular structure and potential reactivity of such compounds (Naveen et al., 2018).